Cas no 83890-42-0 (dimethyl-octadecyl-phenethyl-azanium; 4-methylbenzenesulfonate)

dimethyl-octadecyl-phenethyl-azanium; 4-methylbenzenesulfonate structure
83890-42-0 structure
Product Name:dimethyl-octadecyl-phenethyl-azanium; 4-methylbenzenesulfonate
CAS No:83890-42-0
MF:C35H59NO3S
MW:573.912869691849
CID:722655
PubChem ID:174346
Update Time:2025-04-19

dimethyl-octadecyl-phenethyl-azanium; 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • dimethyl(octadecyl)phenethylammonium toluene-p-sulphonate
    • dimethyl-octadecyl-(2-phenylethyl)azanium,4-methylbenzenesulfonate
    • STEARYLPHENYLETHYLDIMETHYLAMMONIUM TOSYLATE
    • 4-methylbenzenesulfonate
    • dimethyl-octadecyl-phenethyl-azanium
    • Stearyl(phenylethyl)dimethylammonium tosylate
    • 83890-42-0
    • EINECS 281-176-8
    • NS00060999
    • SCHEMBL6231998
    • DTXSID10232779
    • dimethyl-octadecyl-phenethyl-azanium; 4-methylbenzenesulfonate
    • Inchi: 1S/C28H52N.C7H8O3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-26-29(2,3)27-25-28-23-20-19-21-24-28;1-6-2-4-7(5-3-6)11(8,9)10/h19-21,23-24H,4-18,22,25-27H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
    • InChI Key: RNZDMOKIKRLRSX-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+](C)(C)(CCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 573.422
  • Monoisotopic Mass: 573.422
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 20
  • Complexity: 522
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6Ų
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